4-(2-chlorobenzoyl)-1H-pyrrole-2-carboxamide
Overview
Description
The compound “4-(2-chlorobenzoyl)-1H-pyrrole-2-carboxamide” is a complex organic molecule. It contains a pyrrole ring, which is a five-membered aromatic ring with one nitrogen atom. The molecule also contains a 2-chlorobenzoyl group and a carboxamide group .
Synthesis Analysis
While specific synthesis methods for “4-(2-chlorobenzoyl)-1H-pyrrole-2-carboxamide” were not found, similar compounds often involve reactions with 2-chlorobenzoyl chloride . For instance, 2-chlorobenzoyl chloride reacts with aromatic amines and ammonium thiocyanate to form N-aryl-N′ (2-chlorobenzoyl) thioureas .Molecular Structure Analysis
The molecular structure of “4-(2-chlorobenzoyl)-1H-pyrrole-2-carboxamide” would likely be influenced by the aromatic pyrrole ring and the 2-chlorobenzoyl group. A study on 2-chlorobenzoyl chloride and similar compounds found that these molecules each exist in the gas phase as two stable non-planar conformers .Scientific Research Applications
Pharmaceutical Intermediate
4-(2-chlorobenzoyl)-1H-pyrrole-2-carboxamide: is utilized as an intermediate in pharmaceutical synthesis. It plays a crucial role in the development of various drugs by acting as a building block for more complex compounds. For instance, it can be used in the synthesis of clotrimazole, a widely used antifungal medication .
Organic Synthesis
This compound serves as a key ingredient in organic synthesis processes. Its chemical structure allows for the creation of diverse organic molecules, which can lead to the development of new materials or chemicals with potential applications in different industries .
Educational Research
Lastly, this compound can be used in educational settings, providing a practical example for students studying organic chemistry and pharmaceutical sciences. It can help illustrate the process of drug development and the role of intermediates in synthesis.
Each of these applications demonstrates the versatility and importance of 4-(2-chlorobenzoyl)-1H-pyrrole-2-carboxamide in scientific research. Its role as an intermediate in pharmaceuticals is particularly notable, given the widespread use of medications that may be derived from it .
Safety and Hazards
properties
IUPAC Name |
4-(2-chlorobenzoyl)-1H-pyrrole-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9ClN2O2/c13-9-4-2-1-3-8(9)11(16)7-5-10(12(14)17)15-6-7/h1-6,15H,(H2,14,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KHJIADKXPXTFQQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)C2=CNC(=C2)C(=O)N)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9ClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-chlorobenzoyl)-1H-pyrrole-2-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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